![molecular formula C19H28N2O5S B2779311 1-(4-((3-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)propyl)sulfonyl)piperazin-1-yl)ethanone CAS No. 946315-03-3](/img/structure/B2779311.png)
1-(4-((3-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)propyl)sulfonyl)piperazin-1-yl)ethanone
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Overview
Description
This compound is a derivative of benzofuran . Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications . The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery .
Scientific Research Applications
Antimicrobial Therapy
Benzofuran derivatives, which form the core structure of the compound , have been identified as promising scaffolds for antimicrobial agents . The unique structural features of benzofuran make it suitable for drug discovery, particularly in the search for new antimicrobial candidates. This compound could potentially be used to develop new drugs to combat antibiotic-resistant microbes.
Cancer Research
The 2,3-dihydrobenzofuran moiety, present in the compound, is found in many bioactive molecules with reported activity against cancer . Research into this compound could lead to the development of novel anticancer agents, leveraging its benzofuran core for therapeutic effects.
Environmental Science
In environmental science, benzofuran derivatives are explored for their potential use in treating microbial diseases . The compound could be studied for its effects on various environmental contaminants and its role in bioremediation processes.
Industrial Applications
Benzofuran compounds have shown a broad range of biological activities and are used in higher plants . Industrially, this compound could be investigated for its use in the synthesis of natural products or materials with specific biological functions.
Analytical Chemistry
The compound’s structure suggests potential applications in analytical chemistry, where it could be used as a reagent or a building block for more complex molecules used in various assays and chemical analyses .
Drug Synthesis and Development
Given the compound’s complex structure, it could serve as a key intermediate in the synthesis of a variety of drugs. Its synthesis could be a study in organocatalytic and metal-catalysed reactions, contributing to the field of medicinal chemistry .
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. The compound contains a 2,2-dimethyl-2,3-dihydrobenzofuran moiety , which is a type of 1-benzofuran . Benzofuran derivatives have been found to have a wide range of biological and pharmacological applications .
Mode of Action
Benzofuran derivatives have been shown to exhibit good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups .
Biochemical Pathways
Benzofuran derivatives have been used in the treatment of skin diseases such as cancer or psoriasis , suggesting that they may interact with pathways related to cell growth and differentiation.
Pharmacokinetics
Improved bioavailability is one of the targets achieved with most of the more recent compounds , suggesting that this compound may also have favorable pharmacokinetic properties.
Result of Action
Given the antimicrobial activity of benzofuran derivatives , it is possible that this compound may inhibit the growth of certain microbes.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For example, the compound is generally considered to be air stable
properties
IUPAC Name |
1-[4-[3-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]propylsulfonyl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O5S/c1-15(22)20-8-10-21(11-9-20)27(23,24)13-5-12-25-17-7-4-6-16-14-19(2,3)26-18(16)17/h4,6-7H,5,8-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJDUCRJACOJLSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)S(=O)(=O)CCCOC2=CC=CC3=C2OC(C3)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-((3-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)propyl)sulfonyl)piperazin-1-yl)ethanone |
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